Cas no 23044-72-6 (Bufa-20,22-dienolide,3-(acetyloxy)-1,5,14-trihydroxy-19-oxo-, (1b,3b,5b)-)

• Product Name: Bufa-20,22-dienolide,3-(acetyloxy)-1,5,14-trihydroxy-19-oxo-, (1b,3b,5b)-
• CAS No: 23044-72-6
• MF: C₂₆H₃₄O₈
• MW: 474.543368816376
• CID: 277257
• PubChem ID: 282020
• Update Time: 2025-04-19

Bufa-20,22-dienolide,3-(acetyloxy)-1,5,14-trihydroxy-19-oxo-, (1b,3b,5b)- Chemical and Physical Properties

Names and Identifiers

• Bufa-20,22-dienolide,3-(acetyloxy)-1,5,14-trihydroxy-19-oxo-, (1b,3b,5b)-
• 3β-(Acetyloxy)-1β,5,14-trihydroxy-19-oxo-5β-bufa-20,22-dienolide
• BERSALDEGENIN 3-ACETATE
• bersaldegenin-3-acetate
• Bersaldegenin-3-O-acetate
• NSC135076
• 3-(acetyloxy)-1,5,14-trihydroxy-19-oxobufa-20,22-dienolide
• NSC-135076
• DTXSID20945727
• 23044-72-6

• Inchi： 1S/C26H34O8/c1-15(28)34-17-11-21(29)25(14-27)19-5-8-23(2)18(16-3-4-22(30)33-13-16)7-10-26(23,32)20(19)6-9-24(25,31)12-17/h3-4,13-14,17-21,29,31-32H,5-12H2,1-2H3
• InChI Key： BSHOWDODIUWLNU-UHFFFAOYSA-N
• SMILES： OC12CCC(C3=COC(C=C3)=O)C1(C)CCC1C3(C=O)C(CC(CC3(CCC21)O)OC(C)=O)O

Computed Properties

• Exact Mass: 474.22500
• Monoisotopic Mass: 474.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 972
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.36
• Boiling Point: 651°Cat760mmHg
• Flash Point: 217.3°C
• Refractive Index: 1.611
• PSA: 134.27000
• LogP: 2.07740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives